Cas no 878731-81-8 (8-(2,3-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,3-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878731-81-8
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 5547628
• Update Time: 2025-06-10

8-(2,3-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-dimethylphenyl)-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• 8-(2,3-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H21N5O2/c1-10-8-7-9-14(11(10)2)23-12(3)13(4)24-15-16(20-18(23)24)21(5)19(26)22(6)17(15)25/h7-9H,1-6H3
• InChI Key： WEZBBYIBRIRXEQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N(C3=C([H])C([H])=C([H])C(C([H])([H])[H])=C3C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2,3-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 8-(2,3-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 878731-81-8)

The compound 8-(2,3-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 878731-81-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of adenosine receptors, particularly the A_2A and A_2B subtypes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity and affinity for the A_2A receptor, making it a promising candidate for the treatment of neurodegenerative diseases such as Parkinson's disease. The study utilized molecular docking simulations and in vitro binding assays to elucidate the compound's interaction with the receptor's binding pocket.

In addition to its neurological applications, research has also explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (NCI) in 2024 revealed that 8-(2,3-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits antiproliferative effects against certain cancer cell lines, including glioblastoma and colorectal carcinoma. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are critical for tumor growth and survival.

The synthesis of this compound has also been a focus of recent research. A 2024 paper in Organic Letters described an optimized synthetic route that improves yield and scalability while reducing the use of hazardous reagents. The new method employs a one-pot cascade reaction, which significantly streamlines the production process and makes the compound more accessible for further pharmacological studies.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation optimizations to enhance the compound's pharmacokinetic profile.

In conclusion, 8-(2,3-dimethylphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a versatile scaffold with significant potential in both neurology and oncology. Continued research into its mechanisms of action and therapeutic applications will be critical for translating these findings into clinical benefits.